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Compound of Interest

Metaphosphoric acid (HPO3),
Compound Name:
aluminum salt

Cat. No.: B080451

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aluminum metaphosphate, identified by the CAS number 13776-88-0, is a versatile inorganic
polymer with the chemical formula Al(PO3)s.[1] It is a white, odorless, crystalline powder known
for its high thermal stability and glass-forming properties.[1][2][3] This compound is a member
of the metaphosphate family, which are characterized by cyclic or long-chain structures of
repeating POs units. Due to its unique physicochemical properties, aluminum metaphosphate
finds extensive applications in various industrial and scientific fields, including the
manufacturing of specialized glasses, ceramics, and catalytic processes.[4][5] While not a
direct active pharmaceutical ingredient, its properties are of interest in material science aspects
relevant to drug delivery and formulation, and a related compound, aluminum phosphate, is
used as a vaccine adjuvant and antacid.[6][7]

Physicochemical Properties

A summary of the key quantitative data for aluminum metaphosphate is presented in the table
below for easy reference and comparison.
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Property Value References
CAS Number 13776-88-0 [1]

Molecular Formula Al(PO3)3 [1]

Molecular Weight 263.90 g/mol [1]
Appearance White, odorless powder [2][3]
Density 2.78 g/mL at 25 °C [8][9][10]
Melting Point Approximately 1527 °C [8][10]

N Insoluble in water; soluble in
Solubility o ) ] [2][3]
nitric and hydrochloric acid

Synthesis and Experimental Protocols

Aluminum metaphosphate is typically synthesized through the reaction of an aluminum source
with an excess of phosphoric acid at elevated temperatures. Several methods have been
described, with variations in reactants and reaction conditions.

General Synthesis from Aluminum Hydroxide and
Phosphoric Acid

A common method involves the reaction of aluminum hydroxide with phosphoric acid.[1]
e Reactants: Aluminum hydroxide (Al(OH)s) and phosphoric acid (HzPOa).

» Stoichiometry: A P/Al molar ratio of 3 is maintained to favor the formation of the
metaphosphate.[1]

e Procedure:

o Aluminum hydroxide is mixed with a concentrated solution of phosphoric acid (e.g., 40-60
wit%).

o The mixture is heated to form an intermediate, acid aluminum phosphate.
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o Subsequent dehydration at higher temperatures yields aluminum metaphosphate.[1]

Synthesis from Aluminum Oxide and Tetraphosphoric
Acid (Patented Method)

A patented method outlines the synthesis using a dry powdery aluminum oxide compound and
tetraphosphoric acid, which avoids issues of reactant settling and high viscosity associated with
other phosphoric acids.[11]

¢ Reactants: A dry, powdery aluminum oxide compound (e.g., Al203) and tetraphosphoric acid
(HeP4O13, with a P20s content of 82-84%).

o Stoichiometry: 1 mole of Al20s3 to between 3.0 and 3.5 moles of P20s (as tetraphosphoric
acid).[11]

o Experimental Protocol:

o Create a uniform, non-separable suspension of the aluminum oxide compound in
tetraphosphoric acid by mixing.[11]

o Heat the suspension to approximately 150 °C until the cessation of bubbling.[11]

o Further heat the resulting material to around 500 °C to complete the formation of
aluminum metaphosphate.[11]

Synthesis via Aluminum Alkoxide (Patented Method)

Another patented approach to producing high-purity aluminum metaphosphate involves the use
of an aluminum alkoxide.[12]

e Reactants: An aluminum alkoxide and phosphoric acid.
e Procedure:

o Phosphoric acid and the organic aluminum compound are mixed in reactive proportions to
form a liquid reaction product mixture.[12]
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o This intermediate can then be processed to yield high-purity aluminum metaphosphate.
[12]

o This method is also noted for its utility in creating shaped articles by using the liquid
intermediate as a binder for sintering aluminum metaphosphate particles.[12]

A generalized workflow for the synthesis of aluminum metaphosphate is depicted below.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Aluminum
Metaphosphate (CAS No. 13776-88-0)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080451#aluminum-metaphosphate-cas-number-
13776-88-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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